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Compound Name: Ticarcillin monosodium hydrate

Cat. No.: B1260060

Get Quote

Q1: Why does my Ticarcillin/Timentin stock solution lose antibacterial efficacy when stored at

-20°C or -80°C? A: While Ticarcillin is highly effective for counterselecting Agrobacterium,

concentrated aqueous stock solutions are notoriously unstable when frozen at -20°C or -80°C

for extended periods (e.g., 4 weeks)[1]. The causality lies in the "freeze-concentration effect."

As water crystallizes, the remaining solutes concentrate in the unfrozen micro-pockets, causing

drastic localized pH shifts. This accelerates the nucleophilic attack on the β-lactam ring, leading

to rapid hydrolysis before the solution completely solidifies. Self-Validating Check: If your

Agrobacterium strains (even those carrying standard pBR beta-lactamase genes) overgrow on

plates poured with frozen-thawed stocks, your β-lactam ring has likely hydrolyzed[2]. Always

prepare stocks fresh or store lyophilized powder at 4°C[2].

Q2: Why am I observing unexpected rooting or altered shoot regeneration in my plant tissue

cultures after 14-28 days? A: This is a direct consequence of Ticarcillin degradation in the

culture media. Over 14 to 28 days at standard culture temperatures (e.g., 25°C), Ticarcillin

degrades into Thiophene-3-Acetic Acid (T3AA) and Thiophene-2-Acetic Acid (T2AA)[3]. These

degradation products share a structural homology with endogenous auxins like Indole-3-Acetic

Acid (IAA). Consequently, TAA acts as a potent auxin analog, binding to Auxin Response

Factors (ARFs) and promoting root organogenesis, thereby skewing the cytokinin-to-auxin ratio

intended by your media formulation[3].
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Section 2: Visualizing the Degradation Pathway
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Ticarcillin degradation into TAA and its subsequent auxin-like signaling pathway in plant

tissues.

Section 3: Quantitative Data on Stability
To optimize your experimental design and prevent morphogenic artifacts, refer to the

degradation kinetics summarized below.

Table 1: Ticarcillin/Timentin Stability and Degradation Kinetics in MS Media
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Storage /
Media
Condition

Temperature
Stability
Duration

Primary
Degradation
Product

Biological
Consequence

Aqueous Stock

Solution
-20°C / -80°C < 4 weeks

Hydrolyzed β-

lactam species

Complete loss of

antibacterial

efficacy[1]

Solid Agar (MS

Media)
25°C Up to 70 days*

Thiophene Acetic

Acid (TAA)

Agrobacterium

suppression

maintained[1]

In planta (Co-

culture)
24°C - 26°C 14 - 28 days

Thiophene Acetic

Acid (TAA)

Enhanced root

organogenesis /

altered shoots[3]

*Note: While antibacterial activity persists in solid media for 70 days, the accumulation of TAA

(>4.6 µg/mL at day 14) alters the plant phenotype significantly[3].

Section 4: Troubleshooting Guide & Workflows
Issue: Persistent Agrobacterium Contamination Post-Transformation Diagnosis: The antibiotic

concentration has dropped below the Minimum Inhibitory Concentration (MIC) due to

hydrolysis, or the stock was compromised during storage. Solution: Ensure the appropriate

dose in the tissue culture medium is 0.1 mg/mL of a 15:1 Ticarcillin:Clavulanate mixture (or 0.2

mg/mL of a 30:1 mixture)[2]. Never use frozen liquid stocks[1]. To improve efficacy, slightly dry

solid media plates before use to prevent surface moisture from diluting the local antibiotic

concentration at the tissue-media interface[2].

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.real-times.com.cn/guest/201313162926361.pdf
http://www.real-times.com.cn/guest/201313162926361.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1182074/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1182074/full
https://www.usbio.net/biochemicals/T5579/Timentin/data-sheet
http://www.real-times.com.cn/guest/201313162926361.pdf
https://www.usbio.net/biochemicals/T5579/Timentin/data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observe Explant Phenotype
at Day 14-21

Is there Agrobacterium
overgrowth?

Check Stock Storage:
Was Timentin frozen?

 Yes

Are there unexpected
roots or callus?

 No

Use fresh powder.
Do not freeze liquid stocks.

TAA Accumulation detected.
Subculture to fresh media.

 Yes

Continue standard
subculture cycle.

 No
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Troubleshooting workflow for identifying and resolving Ticarcillin degradation issues in culture.

Section 5: Standard Operating Procedure (SOP)
Protocol: Self-Validating Agrobacterium Counterselection & Media Maintenance Objective:

Eliminate A. tumefaciens while preventing TAA-induced phenotypic artifacts. This protocol

builds in a self-validating step to ensure rooting is driven by your intended hormones, not

degraded antibiotics.

Step 1: Dry Powder Storage and Just-in-Time Preparation Store lyophilized Timentin (Ticarcillin

disodium/Potassium clavulanate) at 4°C in a hermetically sealed, light-protected container[2].
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Immediately prior to use, dissolve the required mass in sterile potassium phosphate buffer (pH

6.0)[1]. Never freeze this solution.

Step 2: Media Integration Autoclave the basal MS media (pH adjusted to 5.8) and cool to 50-

55°C. Filter-sterilize the Timentin stock (0.22 µm) and add it to the media to achieve a final

concentration of 150 - 500 mg/L[3][4]. Pour plates and allow them to dry slightly in the laminar

flow hood to prevent surface moisture from diluting the local antibiotic concentration[2].

Step 3: Co-cultivation & Washing After 2-3 days of co-cultivation with Agrobacterium, wash

explants thoroughly with sterile water containing 100 mg/L Ticarcillin. This physically reduces

the bacterial load before plating on the solid selection media[4].

Step 4: The 14-Day Subculture Regimen (Critical Step) Transfer explants to freshly prepared

Timentin-supplemented media strictly every 14 days. Causality Check: LC-MS/MS analysis

shows that TAA reaches 4.6 µg/mL by day 14 in MS media[3]. Subculturing before this

threshold ensures the morphogenic response is driven solely by your exogenously applied

hormones (e.g., BAP/NAA). Self-Validation: Maintain a control plate with explants on Timentin-

free media (if using a transient expression model) to compare baseline organogenesis against

the Timentin-treated group. If the Timentin group shows hyper-rooting while the control does

not, your subculture intervals are too long, and TAA is accumulating.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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